Cas no 90140-50-4 ( )

• Product Name: &nbsp
• CAS No: 90140-50-4
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 994598
• PubChem ID: 343249
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-[1-(3,4-dimethoxyphenyl)-5-ethyl-7,8-dimethoxy-4-methyl-2,3-benzodiazepin-3-yl]ethanone
• CHEMBL1972761
• 90140-50-4
• NSC382585
• NSC-382585
• NCI60_003657
• DTXSID60321869
•  

• Inchi： 1S/C24H28N2O5/c1-8-17-14(2)26(15(3)27)25-24(16-9-10-20(28-4)21(11-16)29-5)19-13-23(31-7)22(30-6)12-18(17)19/h9-13H,8H2,1-7H3
• InChI Key： CLJPSMAKAGRZBN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(C3C=CC(=C(C=3)OC)OC)=NN(C(C)=O)C(C)=C(CC)C=2C=1)OC

Computed Properties

• Exact Mass: 424.2
• Monoisotopic Mass: 424.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 552.2°C at 760 mmHg
• Flash Point: 287.8°C
• Refractive Index: 1.556